![molecular formula C32H32ClN5O4 B4064761 4-chloro-N-(2-(4-morpholinyl)-5-{4-oxo-3-[2-oxo-2-(1-piperidinyl)ethyl]-3,4-dihydro-1-phthalazinyl}phenyl)benzamide](/img/structure/B4064761.png)
4-chloro-N-(2-(4-morpholinyl)-5-{4-oxo-3-[2-oxo-2-(1-piperidinyl)ethyl]-3,4-dihydro-1-phthalazinyl}phenyl)benzamide
Overview
Description
4-chloro-N-(2-(4-morpholinyl)-5-{4-oxo-3-[2-oxo-2-(1-piperidinyl)ethyl]-3,4-dihydro-1-phthalazinyl}phenyl)benzamide is a useful research compound. Its molecular formula is C32H32ClN5O4 and its molecular weight is 586.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 585.2142822 g/mol and the complexity rating of the compound is 1000. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Synthesis and Derivative Formation
Research has focused on synthesizing new chemical derivatives using related compounds, which involves reactions with primary and secondary amines, including piperidine and morpholine, to form benzamide derivatives and dihydropyrimidinone derivatives containing morpholine moieties. These synthetic approaches under microwave irradiation or through one-pot Biginelli synthesis offer efficient methods for generating novel compounds with potential biological activities. The structural characterization of these derivatives is confirmed through various analytical and spectral techniques, providing a foundation for further exploration of their chemical properties and biological activities (Abdalha et al., 2011) (Bhat et al., 2018).
Biological Activities and Applications
The synthesized derivatives have been evaluated for various biological activities, including antimicrobial, antifungal, and anti-inflammatory activities. For example, novel piperidine derivatives have shown significant anti-acetylcholinesterase (anti-AChE) activity, indicating potential applications in treating diseases associated with cholinergic dysfunction (Sugimoto et al., 1990). Additionally, some derivatives have demonstrated good to moderate antimicrobial activities against test microorganisms, highlighting their potential as therapeutic agents in combating infections (Bektaş et al., 2010).
Antitumor and Anticancer Research
Derivatives of the compound have been explored for their antitumor and anticancer activities, with studies revealing distinct inhibitory capacities against various cancer cell lines. This research underscores the potential of these compounds in the development of novel anticancer therapies, contributing to the ongoing efforts to discover more effective and targeted cancer treatments (Ji et al., 2018).
Properties
IUPAC Name |
4-chloro-N-[2-morpholin-4-yl-5-[4-oxo-3-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-yl]phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H32ClN5O4/c33-24-11-8-22(9-12-24)31(40)34-27-20-23(10-13-28(27)36-16-18-42-19-17-36)30-25-6-2-3-7-26(25)32(41)38(35-30)21-29(39)37-14-4-1-5-15-37/h2-3,6-13,20H,1,4-5,14-19,21H2,(H,34,40) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSJHFQKQFVJCTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C(=O)C3=CC=CC=C3C(=N2)C4=CC(=C(C=C4)N5CCOCC5)NC(=O)C6=CC=C(C=C6)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H32ClN5O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
586.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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